Allyl cyclohexyl ether

• CAS RN: 14289-64-6
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: prop-2-enoxycyclohexane
• InChI: InChI=1S/C9H16O/c1-2-8-10-9-6-4-3-5-7-9/h2,9H,1,3-8H2
• InChI Key: CDXZRBLOGJXGTN-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1CCCCC1

Description

Allyl cyclohexyl ether is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Allyl cyclohexyl ether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Allyl cyclohexyl ether including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In 870 g of tetrahydrofuran were dissolved 200 g (2 mol) of cyclohexanol and 224 g (2 mol) of potassium t-butoxide. With stirring at room temperature, 242 g (2 mol) of allyl bromide was added dropwise so that the temperature might not exceed 60° C. At the end of addition, the solution was heated at 60° C. on an oil bath and ripened for one hour at the temperature. The solution was allowed to cool down to room temperature, and 11.2 g (0.1 mol) of t-butoxypotassium was added. With stirring at room temperature, 12.1 g (0.1 mol) of allyl bromide was added dropwise. The solution was heated at 60° C. on an oil bath and ripened for one hour at the temperature. The solution was cooled in an ice bath, and 550 g of water was added. The organic layer was collected. The solvent was distilled off in vacuum, yielding 280 g of a crude end product. The product was used in the subsequent reaction without further purification.